Cas no 22213-25-8 (Pseudourea,2-(2,4-dimethylbenzyl)-2-thio-, monohydrochloride (8CI))
22213-25-8 structure
Product Name:Pseudourea,2-(2,4-dimethylbenzyl)-2-thio-, monohydrochloride (8CI)
CAS No:22213-25-8
MF:C10H15ClN2S
MW:230.757499933243
CID:281157
PubChem ID:54598856
Update Time:2025-04-19
Pseudourea,2-(2,4-dimethylbenzyl)-2-thio-, monohydrochloride (8CI) Chemical and Physical Properties
Names and Identifiers
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- Pseudourea,2-(2,4-dimethylbenzyl)-2-thio-, monohydrochloride (8CI)
- (2,4-dimethylphenyl)methyl carbamimidothioate,hydrochloride
- NSC33216
- NSC-33216
- (2,4-Dimethylphenyl)methyl carbamimidothioate--hydrogen chloride (1/1)
- 22213-25-8
- DTXSID60712576
-
- Inchi: 1S/C10H14N2S.ClH/c1-7-3-4-9(8(2)5-7)6-13-10(11)12;/h3-5H,6H2,1-2H3,(H3,11,12);1H
- InChI Key: BDOXNSGULWQETO-UHFFFAOYSA-N
- SMILES: Cl.S(C(=N)N)CC1C=CC(C)=CC=1C
Computed Properties
- Exact Mass: 194.08792
- Monoisotopic Mass: 230.0644474g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.2Ų
Experimental Properties
- PSA: 49.87
- LogP: 4.03210
Pseudourea,2-(2,4-dimethylbenzyl)-2-thio-, monohydrochloride (8CI) Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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